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Compound of Interest

Compound Name: XAP044

Cat. No.: B1684232

Application of XAP044 in Electrophysiological
Recordings

For Researchers, Scientists, and Drug Development Professionals

Introduction

XAPO044 is a potent and selective antagonist of the metabotropic glutamate receptor subtype 7
(mGIu7).[1][2] As a presynaptic regulator of neurotransmission, mGlu7 is a key target in the
central nervous system for therapeutic development in areas such as anxiety, depression, and
stress-related disorders.[1][3] XAP044 exhibits a novel mechanism of action, binding to the
extracellular Venus flytrap domain (VFTD) of the mGIlu7 receptor, in contrast to other allosteric
modulators that target the transmembrane domain.[1] This brain-penetrant compound has
demonstrated anti-stress, antidepressant-, and anxiolytic-like efficacy in rodent models. These
application notes provide detailed information and protocols for the use of XAP044 in
electrophysiological studies.
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Property

Value Reference

Chemical Name

7-Hydroxy-3-(4-
iodophenoxy)-4H-1-

benzopyran-4-one

Molecular Weight 380.13 g/mol
Purity =>98% (HPLC)
- Soluble to 100 mM in DMSO o
Solubility _ Tocris Bioscience
and to 20 mM in ethanol
Storage Store at -20°C Tocris Bioscience
CAS Number 196928-50-4
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Experimental

Parameter Effect of XAP044 Reference
Model
o Lateral Amygdala
ICso for LTP Inhibition S ) 88 nM
Brain Slices (mice)
ICso (Functional Recombinant Cell 1-4 uM (assay
Assays) Lines dependent)
Lateral Amygdala
Long-Term i )
Brain Slices (mGlu7 No effect

Potentiation (LTP)

deficient mice)

In Vivo Admini ion [

Dosing . o Observed
. Animal Model Application Reference
Regimen Effect
Dose-dependent
1 UM, 10 pM, Mice (Chronic ) amelioration of
) ) Anxiety and )
100 pM (chronic Subordinate HPA axis
) ) Stress )
i.c.v.) Colony Housing) dysfunction and

innate anxiety.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of the mGlu7 receptor and a typical
experimental workflow for utilizing XAP044 in brain slice electrophysiology.
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Caption: Signaling pathway of the mGlu7 receptor and the antagonistic action of XAP044.
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Preparation
Prepare Acute Brain Slices o . : Prepare XAP044 Stock Solution
(e.0., Amygdala, Hippocampus) Prepare Atrtificial Cerebrospinal Fluid (aCSF) (e.g., 10 mM in DMSO)
4 Experiment R

Transfer Slice to Recording Chamber
(Perfuse with aCSF)

Obtain Baseline Recordings
(e.g., fEPSPs for LTP)

Bath Apply XAP044
(e.g., 100 nM - 1 pM)

Incubate for 15-20 min

Induce Plasticity
(e.g., High-Frequency Stimulation for LTP)
- J

4 )

Data Analysis

Gecord Post-Stimulation fEPSst
Compare LTP Magnitude
(with and without XAP044)
[Perform Statistical Analysis)

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

